Cas no 505054-59-1 (Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate)
Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate is a specialized pyrimidine derivative featuring a trifluoromethyl group and a tert-butyl substituent, enhancing its reactivity and stability in synthetic applications. The thioether linkage and ester functionality make it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic compounds. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in agrochemical and pharmaceutical research. The compound’s well-defined structure ensures consistent performance in nucleophilic substitution and cross-coupling reactions. Suitable for controlled functionalization, it serves as a key precursor in the development of advanced chemical entities with potential biological activity.
505054-59-1 structure
Product Name:Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate
CAS No:505054-59-1
MF:C12H15F3N2O2S
MW:308.319912195206
MDL:MFCD02736942
CID:3076122
PubChem ID:777465
Update Time:2025-05-28
Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate Chemical and Physical Properties
Names and Identifiers
-
- <br>(4-tert-Butyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester
- CS-0208364
- methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate
- MFCD02736942
- Methyl ([4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetate
- STK341711
- Methyl 2-[[4-(1,1-dimethylethyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]acetate
- methyl 2-[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetate
- Methyl2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
- SB58108
- METHYL [[4-TERT-BUTYL-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]THIO]ACETATE
- DTXSID801135941
- methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
- acetic acid, [[4-(1,1-dimethylethyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]-, methyl ester
- ALBB-009993
- H25469
- Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate
- methyl 2-{[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
- LS-03390
- BAS 03153349
- HMS1679O09
- Methyl 2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
- MHTYAVSXZWTVEI-UHFFFAOYSA-N
- 505054-59-1
- AKOS000557774
- Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate
-
- MDL: MFCD02736942
- Inchi: 1S/C12H15F3N2O2S/c1-11(2,3)7-5-8(12(13,14)15)17-10(16-7)20-6-9(18)19-4/h5H,6H2,1-4H3
- InChI Key: MHTYAVSXZWTVEI-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)C1=NC(C(F)(F)F)=CC(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 308.08063339Da
- Monoisotopic Mass: 308.08063339Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 77.4Ų
Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M024175-250mg |
Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate |
505054-59-1 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M024175-500mg |
Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate |
505054-59-1 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M024175-1000mg |
Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate |
505054-59-1 | 1g |
$ 720.00 | 2022-06-04 | ||
| Chemenu | CM521249-1g |
Methyl 2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate |
505054-59-1 | 97% | 1g |
$264 | 2024-07-16 | |
| abcr | AB407468-500 mg |
Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate |
505054-59-1 | 500MG |
€254.60 | 2022-03-02 | ||
| abcr | AB407468-1 g |
Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate; . |
505054-59-1 | 1g |
€322.50 | 2023-04-25 | ||
| Matrix Scientific | 040860-500mg |
Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate |
505054-59-1 | 500mg |
$189.00 | 2023-09-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1279034-250mg |
Methyl ([4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetate |
505054-59-1 | 97% | 250mg |
¥1469.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1279034-1g |
Methyl ([4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetate |
505054-59-1 | 97% | 1g |
¥3880.00 | 2024-05-11 | |
| abcr | AB407468-1g |
Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate; . |
505054-59-1 | 1g |
€317.00 | 2025-04-18 |
Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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